Cas no 345909-96-8 (N-Methyl-5-tetrazolethiol-d3)

• Product Name: N-Methyl-5-tetrazolethiol-d3
• CAS No: 345909-96-8
• MF: C₂H₄N₄S
• MW: 119.163442611694
• CID: 825610
• PubChem ID: 46783582
• Update Time: 2025-04-19

N-Methyl-5-tetrazolethiol-d3 Chemical and Physical Properties

Names and Identifiers

• N-Methyl-5-tetrazolethiol-d3
• N-Methyl-5-tetrazole
• T 1982F-d3
• 1-(~2~H_3_)Methyl-1,2-dihydro-5H-tetrazole-5-thione
• 1-Methyl-5-mercapto-1,2,3,4-tetrazole-d3
• DTXSID10676235
• 1-METHYL-D3-5-MERCAPTO-1,2,3,4-TETRAZOLE
• 1-(Trideuteriomethyl)-2H-tetrazole-5-thione
• DB-312236
• F91152
• 345909-96-8
• HY-W010517S
• CS-0566631
• J-019669

• Inchi： 1S/C2H4N4S/c1-6-2(7)3-4-5-6/h1H3,(H,3,5,7)/i1D3
• InChI Key： XOHZHMUQBFJTNH-FIBGUPNXSA-N
• SMILES： S=C1N=NNN1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 119.03400
• Monoisotopic Mass: 119.03449756g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 82.40000
• LogP: -0.50120